4-Iodophenyl acetate
Overview
Description
Synthesis Analysis
The synthesis of 4-iodophenyl acetate and related compounds involves several chemical strategies. Notably, the [1-cyano-2-(2-iodophenyl)]ethylidene group has been introduced as an acetal-protecting group for carbohydrate thioglycoside donors. This group is easily introduced under mild conditions, showing significant beta-selectivity with thiomannoside donors and undergoes tin-mediated radical fragmentation to yield beta-rhamnopyranosides effectively (Crich & Bowers, 2006). Another method involves the intramolecular electrophilic ipso-iodocyclization of para-unactivated arylalkynes for the synthesis of spiro[4,5]trienyl acetates (Tang et al., 2008).
Molecular Structure Analysis
The molecular structure of 4-iodophenyl acetate and its derivatives can be complex, involving intricate hydrogen bonding and molecular interactions. For instance, in certain compounds, the molecules are linked via O-H...O hydrogen bonds and iodo-nitro interactions into sheets, which are further connected into a three-dimensional framework by aromatic pi-pi-stacking interactions (Garden et al., 2002). These interactions play a crucial role in determining the molecular conformation and stability of the compound.
Chemical Reactions and Properties
4-Iodophenyl acetate participates in various chemical reactions, demonstrating its reactivity and versatility as a chemical compound. The synthesis of 4-[125I]iodophenyltrimethylammonium acetate, a related compound, involves chloramine-T iodination, highlighting the compound's potential as a myocardial imaging agent (Burns et al., 1980). Additionally, the compound has been used as an enhancer for chemiluminescent reactions, further showcasing its broad chemical utility (Kricka et al., 1996).
Scientific Research Applications
Use in Carbohydrate Chemistry
4-Iodophenyl acetate is utilized in carbohydrate chemistry, specifically as a protecting group for carbohydrate thioglycoside donors. This protecting group is introduced under mild conditions and is used in the formation of beta-D-mannopyranosides and beta-D-rhamnopyranosides. It shows strong beta-selectivity with thiomannoside donors and facilitates tin-mediated radical fragmentation to yield beta-rhamnopyranosides. This method is noted for its effectiveness in the synthesis of complex carbohydrates, including in the glucopyranoside series where it enables selective formation of alpha-quinovosides during radical fragmentation (Crich & Bowers, 2006).
Role in Suzuki Coupling Reactions
4-Iodophenyl acetate plays a significant role in green chemistry, specifically in Suzuki coupling reactions. This involves the synthesis of biaryls, like ethyl (4-phenylphenyl)acetate, in water as the primary solvent. Such green Suzuki coupling reactions are integral in developing new nonsteroidal anti-inflammatory drugs, showcasing the compound's utility in medicinal chemistry research (Costa et al., 2012).
Involvement in Heck Reactions
The compound is instrumental in Heck reactions, particularly in synthesizing homotyrosinol derivatives. This process involves a Heck coupling of 4-iodophenyl acetate with vinylglycinol derivatives. The reaction requires careful selection of catalysts and conditions, illustrating the compound's critical role in complex organic synthesis (Liang, Zhou, & Ciufolini, 2010).
Applications in Photodynamic Therapy
4-Iodophenyl acetate is relevant in synthesizing novel compounds for photodynamic therapy, a treatment method for cancer. For instance, lutetium(III) acetate phthalocyanine derivatives synthesized using this compound have shown potential as photosensitizers for cancer treatment (Al-Raqa, Köksoy, & Durmuş, 2017).
Use in Electrochemistry
In electrochemistry, 4-Iodophenyl acetate is studied for its role in the electrochemical reduction of related compounds. This includes investigating aspects like electron transfer mechanisms, which are crucial for understanding and developing electrochemical sensors and devices (Hamed & Houmam, 2011).
Contribution to Radiopharmaceuticals
The compound has applications in radiopharmaceuticals, notably in the development of imaging agents for cerebral muscarinic acetylcholine receptors. Its derivatives have been used successfully in imaging for diseases like Alzheimer's (Owens et al., 1992).
Safety And Hazards
properties
IUPAC Name |
(4-iodophenyl) acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO2/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXHYFISNECFQHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20955149 | |
Record name | 4-Iodophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20955149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodophenyl acetate | |
CAS RN |
33527-94-5 | |
Record name | Phenol, 4-iodo-, acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033527945 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Iodophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20955149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Iodophenylacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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